10.1039/C6CC09023K | Acetic acid as a catalyst for the N-acylation of amines using esters as the acyl source† | Kuujia.com

Acetic acid as a catalyst for the N-acylation of amines using esters as the acyl source†

Chemical Communications Pub Date: 2016-11-21 DOI: 10.1039/C6CC09023K

Abstract

We report a cheap and simple method for the acetylation of a variety of amines using catalytic acetic acid and either ethyl acetate or butyl acetate as the acyl source. Catalyst loadings as low as 10 mol% afforded acetamide products in excellent yields at temperatures ranging from 80–120 °C. The methodology can also be successfully applied for the synthesis of a broad range of other amides, including the formation of formamides at 20 °C.

Graphical abstract: Acetic acid as a catalyst for the N-acylation of amines using esters as the acyl source

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Chemical Communications

Journal Name：Chemical Communications

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